Cas no 149652-50-6 (2-(4-bromophenyl)-N-methoxy-N-methylacetamide)

• Product Name: 2-(4-bromophenyl)-N-methoxy-N-methylacetamide
• CAS No: 149652-50-6
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD11520467
• CID: 830066
• PubChem ID: 18946899
• Update Time: 2025-10-31

2-(4-bromophenyl)-N-methoxy-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-N-methoxy-N-methylacetamide
• ILXYGVKKXCAIIJ-UHFFFAOYSA-N
• F1903-0102
• DTXSID40596750
• DA-10030
• 2-(4-bromophenyl)-N-methyl-N-methoxyacet-amide
• 149652-50-6
• AKOS008917114
• Benzeneacetamide, 4-bromo-N-methoxy-N-methyl-
• SCHEMBL1707314
• MFCD11520467
• CS-0446899
• NS-00044

• MDL： MFCD11520467
• Inchi： 1S/C10H12BrNO2/c1-12(14-2)10(13)7-8-3-5-9(11)6-4-8/h3-6H,7H2,1-2H3
• InChI Key： ILXYGVKKXCAIIJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(N(C)OC)=O

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(4-bromophenyl)-N-methoxy-N-methylacetamide

Introduction to 2-(4-Bromophenyl)-N-Methoxy-N-Methylacetamide (CAS No. 149652-50-6)

2-(4-Bromophenyl)-N-Methoxy-N-Methylacetamide, also known by its CAS number 149652-50-6, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromophenyl group attached to an acetamide moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 2-(4-Bromophenyl)-N-Methoxy-N-Methylacetamide typically involves a series of well-established organic reactions, including nucleophilic substitution and acylation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity levels. These improvements are particularly important for its use in drug discovery and development.

In terms of pharmacological applications, 2-(4-Bromophenyl)-N-Methoxy-N-Methylacetamide has shown promising results in various bioassays. Studies conducted in the past year have highlighted its potential as a lead compound for the development of new therapeutic agents targeting specific cellular pathways. For instance, research has demonstrated its ability to modulate enzyme activity, making it a candidate for anti-inflammatory and anticancer drug development.

The structural versatility of this compound also makes it an attractive substrate for further chemical modifications. By altering the substituents on the phenyl ring or the acetamide group, chemists can tailor its properties to suit specific biological targets. This flexibility has led to its use in the design of bioisosteres and prodrugs, enhancing its applicability in medicinal chemistry.

Recent studies have also explored the environmental impact of 2-(4-Bromophenyl)-N-Methoxy-N-Methylacetamide. Researchers have investigated its biodegradation pathways and toxicity profiles, providing valuable insights into its safe handling and disposal. These findings are crucial for ensuring that its use in industrial and laboratory settings aligns with current environmental regulations.

In conclusion, 2-(4-Bromophenyl)-N-Methoxy-N-Methylacetamide (CAS No. 149652-50-6) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the ongoing quest for innovative chemical solutions.